Cas no 373603-05-5 (1,3,5-Benzenetricarboxylic acid, tris[(3,5-dihydroxyphenyl)methyl] ester)

• Product Name: 1,3,5-Benzenetricarboxylic acid, tris[(3,5-dihydroxyphenyl)methyl] ester
• CAS No: 373603-05-5
• MF: C₃₀H₂₄O₁₂
• MW: 576.504369735718
• CID: 1482914
• PubChem ID: 11342187
• Update Time: 2025-04-21

1,3,5-Benzenetricarboxylic acid, tris[(3,5-dihydroxyphenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid, tris[(3,5-dihydroxyphenyl)methyl] ester
• tris[(3,5-dihydroxyphenyl)methyl] benzene-1,3,5-tricarboxylate
• DTXSID70462878
• 373603-05-5

• Inchi： 1S/C30H24O12/c31-22-1-16(2-23(32)10-22)13-40-28(37)19-7-20(29(38)41-14-17-3-24(33)11-25(34)4-17)9-21(8-19)30(39)42-15-18-5-26(35)12-27(36)6-18/h1-12,31-36H,13-15H2
• InChI Key： PPMBRILVDZAFMJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)OCC2C=C(C=C(C=2)O)O)C=C(C(=O)OCC2C=C(C=C(C=2)O)O)C=1)=O)CC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 576.12672
• Monoisotopic Mass: 576.12677620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 200.28